Cas no 36307-61-6 (Methanetricarbonitrile,amino- (9CI))

• Product Name: Methanetricarbonitrile,amino- (9CI)
• CAS No: 36307-61-6
• MF: C₄H₂N₄
• MW: 106.085479259491
• CID: 318216
• PubChem ID: 118944
• Update Time: 2025-04-19

Methanetricarbonitrile,amino- (9CI) Chemical and Physical Properties

Names and Identifiers

• Methanetricarbonitrile,amino- (9CI)
• Aminomethanetricarbonitrile
• 36307-61-6
• EINECS 252-962-8
• 2DFM4366NM
• SCHEMBL11669625
• DTXSID80189847
• NS00030014
• Methanetricarbonitrile, amino-

• Inchi： 1S/C4H2N4/c5-1-4(8,2-6)3-7/h8H2
• InChI Key： QFWLDOKFOKXQTO-UHFFFAOYSA-N
• SMILES： NC(C#N)(C#N)C#N

Computed Properties

• Exact Mass: 106.02806
• Monoisotopic Mass: 106.027946081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 97.39